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Compound of Interest

Compound Name: 4-Bromo-2,2'-bipyridine

Cat. No.: B089133 Get Quote

An In-Depth Technical Guide to the Safety, Handling, and Storage of 4-Bromo-2,2'-bipyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 4-Bromo-2,2'-
bipyridine (CAS No. 14162-95-9). The information is intended to support laboratory safety

protocols and to ensure the responsible use of this compound in research and development

settings.

Chemical Identification and Physical Properties
4-Bromo-2,2'-bipyridine is a brominated heterocyclic compound commonly used as a building

block in organic synthesis, particularly in the preparation of functionalized bipyridine ligands for

metal complexes.[1]
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Property Value Source

CAS Number 14162-95-9 [2][3]

Molecular Formula C₁₀H₇BrN₂ [3]

Molecular Weight 235.08 g/mol [3]

Appearance Solid [4]

Boiling Point 325.2°C at 760 mmHg [2]

Flash Point 150.5°C [2]

Density 1.493 g/cm³ [2]

Vapor Pressure 0 mmHg at 25°C [2]

Hazard Identification and GHS Classification
4-Bromo-2,2'-bipyridine is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

(Source:[5])

Signal Word: Warning[4][5]

Hazard Pictogram:[4][5]

GHS07 (Exclamation Mark)
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Toxicological Information
Detailed quantitative toxicological data for 4-Bromo-2,2'-bipyridine, such as LD50 (median

lethal dose) or LC50 (median lethal concentration), are not readily available in published

literature or safety data sheets. Most sources state that this data is "no data available".[2]

While specific studies on 4-Bromo-2,2'-bipyridine are lacking, research on various 2,2'-

bipyridine derivatives has been conducted to assess their biological activity, including

cytotoxicity against cancer cell lines.[6][7][8] These studies, however, are focused on

therapeutic potential rather than providing standardized toxicological endpoints for safety

assessment.

Experimental Protocols for Hazard Assessment
In the absence of specific toxicological studies for 4-Bromo-2,2'-bipyridine, this section details

the standard methodologies that would be employed to determine its skin and eye irritation

potential, as per the Organization for Economic Co-operation and Development (OECD)

guidelines. These protocols are crucial for any comprehensive safety evaluation of a chemical

substance.

Skin Irritation Testing (OECD Guideline 439)
The In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method is a validated

alternative to traditional animal testing for assessing skin irritation.[2][5][9]

Principle: The test chemical is applied topically to a three-dimensional RhE model, which

mimics the upper layers of human skin.[2][5] The irritancy of the chemical is determined by its

effect on cell viability, which is measured using a cell viability assay (e.g., MTT assay).[5][9] A

significant reduction in cell viability indicates that the substance is an irritant.[9]

Methodology Outline:

RhE Model Preparation: A commercially available RhE tissue model is used, which consists

of human-derived epidermal keratinocytes cultured to form a multi-layered, differentiated

model of the human epidermis.[2][5]
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Test Chemical Application: The test chemical (solid or liquid) is applied directly to the surface

of the RhE tissue.

Exposure and Incubation: The tissue is exposed to the test chemical for a defined period

(e.g., up to 4 hours), followed by an incubation period.[2]

Cell Viability Assessment: After incubation, the cell viability is determined. The most common

method is the MTT assay, where the mitochondrial activity of the cells converts the MTT

reagent into a colored formazan product, which is then quantified spectrophotometrically.[5]

Data Interpretation: The cell viability of the treated tissue is compared to that of a negative

control. If the cell viability is reduced below a certain threshold (typically ≤ 50%), the

chemical is classified as a skin irritant (UN GHS Category 2).[9]

Eye Irritation Testing (OECD Guideline 492)
The Reconstructed human Cornea-like Epithelium (RhCE) test method is an in vitro method for

identifying chemicals that do not require classification for eye irritation or serious eye damage.

[4]

Principle: This test uses a three-dimensional RhCE model that mimics the human corneal

epithelium.[10][11] The test chemical is applied to the surface of the tissue, and its potential to

cause eye irritation is assessed by measuring its effect on cell viability.[12]

Methodology Outline:

RhCE Model Preparation: A commercially available RhCE tissue model is used.[10][13]

Test Chemical Application: The test substance is applied topically to the RhCE tissue.[11]

Exposure and Incubation: The tissues are exposed for a specific duration, which can vary for

liquid and solid substances.[13]

Cell Viability Assessment: Following exposure and a post-exposure incubation period, cell

viability is measured, typically using the MTT assay.[11]

Data Interpretation: If the mean cell viability is greater than 60%, the chemical is considered

a non-irritant (UN GHS No Category).[13] Further testing may be required to distinguish
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between substances that cause serious eye damage (Category 1) and those that cause eye

irritation (Category 2).[13]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is essential to minimize exposure and ensure

laboratory safety.

Engineering Controls
Work in a well-ventilated area.[2]

Use a properly functioning laboratory chemical fume hood for all manipulations of this

compound.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection:

Wear a lab coat.

Use chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If working outside of a fume hood or if dust is generated, use a

NIOSH-approved respirator with an appropriate cartridge.

Hygiene Measures
Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.[2]

Storage and Incompatibility
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Proper storage is crucial to maintain the integrity of the compound and to prevent hazardous

reactions.

Storage Conditions
Store in a tightly closed container.[2]

Keep in a cool, dry, and well-ventilated place.[2]

Some suppliers recommend storage under an inert atmosphere at 2-8°C.[4]

Protect from light and moisture.

Incompatible Materials
Strong oxidizing agents: Avoid contact with strong oxidizers as this may lead to a vigorous

reaction.

Strong acids and bases: While not explicitly stated in all SDSs, it is prudent to avoid contact

with strong acids and bases.

Accidental Release and Emergency Procedures
Spills

Evacuate the area.

Wear appropriate PPE as described in Section 5.2.

For solid spills, avoid generating dust. Carefully sweep or scoop up the material and place it

into a sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Fire Fighting Measures
Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.
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Hazardous Combustion Products: Thermal decomposition may produce toxic fumes,

including nitrogen oxides (NOx) and hydrogen bromide (HBr).

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Get medical attention if irritation develops.[2]

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water. Get medical attention.

Disposal Considerations
Dispose of 4-Bromo-2,2'-bipyridine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Contact a licensed professional

waste disposal service to dispose of this material.[14]

Logical Workflow for Handling and Storage
The following diagram illustrates the key decision points and procedures for the safe handling

and storage of 4-Bromo-2,2'-bipyridine.
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Workflow for Safe Handling and Storage of 4-Bromo-2,2'-bipyridine
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Caption: Logical workflow for the safe handling and storage of 4-Bromo-2,2'-bipyridine.
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This guide is intended for informational purposes only and does not supersede any institutional

or regulatory safety protocols. Always consult the most current Safety Data Sheet (SDS) for 4-
Bromo-2,2'-bipyridine and your institution's safety guidelines before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089133#4-bromo-2-2-bipyridine-safety-handling-and-
storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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